1-(2-Methoxy-5-nitrophenyl)ethanol

• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• IUPAC Name: 1-(2-methoxy-5-nitrophenyl)ethanol
• InChI: InChI=1S/C9H11NO4/c1-6(11)8-5-7(10(12)13)3-4-9(8)14-2/h3-6,11H,1-2H3
• InChI Key: ATJALFGYLCQCCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)[N+](=O)[O-])OC)O

Description

1-(2-Methoxy-5-nitrophenyl)ethanol is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 197.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methoxy-5-nitrobenzaldehyde (450 mg) in toluene (30 ml), a solution of trimethylaluminum in hexane (3.0 ml) was added dropwise under ice cooling. After stirring at room temperature for 1 h, water was added to the reaction mixture, which was extracted with ethyl acetate. The organic layer was washed successively with water and a saturated aqueous sodium chloride solution, dried with anhydrous sodium sulfate and the solvent was distilled off under reduced pressure. The resulting residue was purified by silica gel column chromatography (eluent, n-hexane:ethyl acetate=2:1) to give 385 mg of the titled compound (yield, 79%).